Cas no 115713-19-4 (Buxamine I; N3,N3,N20-Tri-Me, N20-formyl)

• Product Name: Buxamine I; N3,N3,N20-Tri-Me, N20-formyl
• CAS No: 115713-19-4
• MF: C₂₈H₄₆N₂O
• MW: 426.677648067474
• CID: 6662556
• Update Time: 2024-03-02

Buxamine I; N3,N3,N20-Tri-Me, N20-formyl Chemical and Physical Properties

Names and Identifiers

• Buxamine I; N3,N3,N20-Tri-Me, N20-formyl

• Inchi： 1S/C28H46N2O/c1-19(30(8)18-31)22-14-16-28(5)24-11-10-23-20(17-21(24)13-15-27(22,28)4)9-12-25(29(6)7)26(23,2)3/h13,17-19,22-25H,9-12,14-16H2,1-8H3
• InChI Key： AKXLEGCCCNWAPV-UHFFFAOYSA-N
• SMILES： CC(N(C=O)C)C1C2(C(C3C(=CC2)C=C2CCC(C(C2CC3)(C)C)N(C)C)(C)CC1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• XLogP3: 6.604

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Buxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Buxus alkaloids